Cas no 324759-79-7 (6-chloro-4-phenyl-2-(4-phenylpiperazin-1-yl)quinazoline)

• Product Name: 6-chloro-4-phenyl-2-(4-phenylpiperazin-1-yl)quinazoline
• CAS No: 324759-79-7
• MF: C₂₄H₂₁ClN₄
• MW: 400.903343915939
• CID: 6588516
• PubChem ID: 1049731
• Update Time: 2025-07-16

6-chloro-4-phenyl-2-(4-phenylpiperazin-1-yl)quinazoline Chemical and Physical Properties

Names and Identifiers

• 6-chloro-4-phenyl-2-(4-phenylpiperazin-1-yl)quinazoline
• F0333-0036
• AG-690/11141077
• SR-01000421068-1
• 324759-79-7
• UNM000003648401
• SR-01000421068
• Z57110509
• 6-chloro-4-phenyl-2-(4-phenyl-1-piperazinyl)quinazoline
• AKOS001144417
• Quinazoline, 6-chloro-4-phenyl-2-(4-phenyl-1-piperazinyl)-

• Inchi： 1S/C24H21ClN4/c25-19-11-12-22-21(17-19)23(18-7-3-1-4-8-18)27-24(26-22)29-15-13-28(14-16-29)20-9-5-2-6-10-20/h1-12,17H,13-16H2
• InChI Key： XCFWMFUHURUWEM-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(Cl)C=C2)=C(C2=CC=CC=C2)N=C1N1CCN(C2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 400.1454744g/mol
• Monoisotopic Mass: 400.1454744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 32.3Ų

Additional information on 6-chloro-4-phenyl-2-(4-phenylpiperazin-1-yl)quinazoline

Introduction to 6-Chloro-4-Phenyl-2-(4-Phenylpiperazin-1-yl)Quinazoline (CAS No. 324759-79-7)

6-Chloro-4-phenyl-2-(4-phenylpiperazin-1-yl)quinazoline (CAS No. 324759-79-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazolines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and neuroprotective properties. The unique structural features of 6-chloro-4-phenyl-2-(4-phenylpiperazin-1-yl)quinazoline make it a promising candidate for further research and development in drug discovery.

The molecular structure of 6-chloro-4-phenyl-2-(4-phenylpiperazin-1-yl)quinazoline consists of a quinazoline core with a chloro substituent at the 6-position, a phenyl group at the 4-position, and a 4-phenylpiperazine moiety at the 2-position. This combination of functional groups imparts specific pharmacological properties to the molecule, making it an attractive target for various therapeutic applications.

Recent studies have highlighted the potential of 6-chloro-4-phenyl-2-(4-phenylpiperazin-1-yl)quinazoline in the treatment of neurological disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been demonstrated to inhibit the activation of microglia and astrocytes, which are key players in neuroinflammation and neurodegeneration.

In addition to its neuroprotective properties, 6-chloro-4-phenyl-2-(4-phenylpiperazin-1-yl)quinazoline has also been investigated for its potential as an antitumor agent. Preclinical studies have shown that this compound can effectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and prostate cancers. The mechanism of action appears to involve the inhibition of specific kinases that are crucial for tumor cell proliferation and survival.

The pharmacokinetic profile of 6-chloro-4-phenyl-2-(4-phenylpiperazin-1-yl)quinazoline has been extensively studied to understand its behavior in biological systems. Research indicates that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile in preclinical models suggests that it may have a favorable safety margin when used in clinical settings.

The synthesis of 6-chloro-4-phenyl-2-(4-phenylpiperazin-1-yl)quinazoline has been optimized to improve yield and purity. Various synthetic routes have been explored, with one common approach involving the condensation of 2-chloroacetyl chloride with 4-aminoacetophenone followed by reaction with 1-(4-chlorophenyl)piperazine. This multi-step process allows for the efficient production of high-purity material suitable for both research and potential commercial applications.

In conclusion, 6-chloro-4-phenyl-2-(4 phenylpiperazin 1 yl)quinazoline (CAS No. 324759 79 7) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in both preclinical and clinical settings. As research continues to advance our understanding of this compound, it is likely that new applications and therapeutic uses will be discovered, contributing to the ongoing efforts in drug discovery and development.